Cas no 1134188-25-2 (Lubiprostone-d9.DISCONTINUED. See L473503)

Lubiprostone-d9.DISCONTINUED. See L473503 structure
1134188-25-2 structure
Product Name:Lubiprostone-d9.DISCONTINUED. See L473503
CAS No:1134188-25-2
MF:C5H6N2O3S
MW:174.177739620209
CID:1062367
PubChem ID:459533
Update Time:2025-04-20

Lubiprostone-d9.DISCONTINUED. See L473503 Chemical and Physical Properties

Names and Identifiers

    • Lubiprostone-d9.DISCONTINUED. See L473503
    • Lubiprostone-d9
    • Lubiprostone-d9. DIS
    • STL230889
    • 6-aminopyridine-3-sulfonicacid
    • 1134188-25-2
    • 6-Amino-3-pyridinesulfonic acid
    • DB-017482
    • Lubiprostone-d9.
    • Z56767047
    • CHEMBL1451230
    • SMR000273318
    • 3-Pyridinesulfonicacid,6-amino-
    • SCHEMBL1700622
    • DISCONTINUED. See L473503
    • 2-Aminopyridine-5-sulphonic acid
    • 3-Pyridinesulfonic acid, 6-amino-
    • MLS000713837
    • 6-aminopyridine-3-sulfonic acid
    • 2-Aminopyridine-5-sulfonic acid
    • CS-0043744
    • CCG-2185
    • HMS2629G10
    • YXFLGKSXYWHALA-UHFFFAOYSA-N
    • A810378
    • MFCD00160315
    • AKOS000267438
    • 16250-08-1
    • AE-848/32330063
    • DTXSID60332672
    • DS-15283
    • Inchi: 1S/C5H6N2O3S/c6-5-2-1-4(3-7-5)11(8,9)10/h1-3H,(H2,6,7)(H,8,9,10)
    • InChI Key: YXFLGKSXYWHALA-UHFFFAOYSA-N
    • SMILES: S(C1C=NC(=CC=1)N)(=O)(=O)O

Computed Properties

  • Exact Mass: 399.27800
  • Monoisotopic Mass: 174.00991323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • PSA: 91.67000
  • LogP: 4.15250
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